Cas no 11018-89-6 (Ouabain Octahydrate)

Ouabain Octahydrate Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-1,5,11,14,19-pentahydroxy-,hydrate (1:8), (1b,3b,5b,11a)-
• Ouabain octahydrate
• Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-1,5,11,14,19-pentahydroxy-,hydrate (1:...
• OUABAIN OCTAHYDRATE,HPLC
• Strophantine Octahydrate
• Acocantherine
• G-Strophanthin
• g-Strophanthin Octahydrate
• 1β,3β,5β,11α,14,19-Hexahydroxycard-20(22)-enolide 3-(6-deoxy-α-L-mannopyranoside)
• (1beta,3beta,5beta,11alpha)-3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-1,5,11,14,19-pentahydroxy-card-20(22)-enolide octahydrate
• OUABAIN 8H2O
• OUABAIN 8H20
• G-Strophantin
• STROPHANTHIN G
• OUABAIN HYDRATE
• OUBAIN OCTAHYDRATE
• (-)-OUABAIN OCTAHYDRATE
• Ouabain octahydrate,96%
• Ouabain octahydrate 96%
• ouabain
• Ouabaine
• Oubain
• Ouabagenin L-rhamnoside
• Ouabain anhydrous
• Uabanin
• Ouabagenin-L-rhamnosid
• Purostrophan
• Strodival
• Gratibain
• Astrobain
• Acocantherin
• Strophanthin-G
• Strophalen
• Uabaina
• Kombetin
• Gratus strophanthin
• Strophoperm
• Strophosan
• Solufantina
• Rectobaina
• G-Strophicor
• Quabain
• MLS000069786
• LPMXVESGRSUGHW-HBYQJFLCSA-N
• Ouabain, Octahydrate
• 5ACL011P69
• Ouabagenin-L-rhamnosid [German]
• SMR000058492
• +Expand

• MDL： MFCD00149240
• InChIKey： LPMXVESGRSUGHW-HBYQJFLCSA-N
• Inchi： 1S/C29H44O12/c1-13-22(34)23(35)24(36)25(40-13)41-15-8-19(32)28(12-30)21-17(3-5-27(28,37)9-15)29(38)6-4-16(14-7-20(33)39-11-14)26(29,2)10-18(21)31/h7,13,15-19,21-25,30-32,34-38H,3-6,8-12H2,1-2H3/t13-,15-,16+,17+,18+,19+,21+,22-,23+,24+,25-,26+,27-,28+,29-/m0/s1
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])C(=O)OC3([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])[C@]([H])([C@]1([H])[C@@]3(C([H])([H])O[H])[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[C@]3(C([H])([H])C([H])([H])[C@]12[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 728.36800
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Heavy Atom Count: 41
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Surface Charge: 0
• Topological Polar Surface Area: 207

Experimental Properties

• LogP: -2.02940
• PSA: 280.44000
• Water Partition Coefficient: Soluble in water.
• Melting Point: 130 ºC
• Solubility: H2O: 10 mg/mL cold
• Color/Form: White powder
• Solubility: Soluble in water
• Sensitiveness: Light Sensitive
• Optical Activity: [α]25/D −31 to −32.5° in H2O(lit.)
• Density: 1.5100

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class